3-fluoro-N-(4-fluorophenyl)benzenesulfonamide

• Molecular Formula: C12H9F2NO2S
• Molecular Weight: 269.27 g/mol
• IUPAC Name: 3-fluoro-N-(4-fluorophenyl)benzenesulfonamide
• InChI: InChI=1S/C12H9F2NO2S/c13-9-4-6-11(7-5-9)15-18(16,17)12-3-1-2-10(14)8-12/h1-8,15H
• InChI Key: KSUCBRVNICPRTD-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)S(=O)(=O)NC2=CC=C(C=C2)F)F

Description

3-fluoro-N-(4-fluorophenyl)benzenesulfonamide, also known as FFBS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery. FFBS belongs to the class of sulfonamide compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 3-fluoro-N-(4-fluorophenyl)benzenesulfonamide involves its interaction with the active site of target enzymes such as CAIX and hCAII. 3-fluoro-N-(4-fluorophenyl)benzenesulfonamide binds to the zinc ion in the active site of these enzymes, thereby inhibiting their activity. The sulfonamide group of 3-fluoro-N-(4-fluorophenyl)benzenesulfonamide also plays a crucial role in its binding to the enzyme active site.
Biochemical and Physiological Effects:
3-fluoro-N-(4-fluorophenyl)benzenesulfonamide has been shown to exhibit potent inhibitory activity against CAIX and hCAII. Inhibition of these enzymes can lead to a decrease in the growth and proliferation of cancer cells. 3-fluoro-N-(4-fluorophenyl)benzenesulfonamide has also been investigated for its potential use as a fluorescent probe for the detection of metal ions such as copper and zinc.

Advantages and Limitations for Lab Experiments

The advantages of using 3-fluoro-N-(4-fluorophenyl)benzenesulfonamide in lab experiments include its potent inhibitory activity against CAIX and hCAII, its relative ease of synthesis, and its potential use as a fluorescent probe for the detection of metal ions. However, the limitations of using 3-fluoro-N-(4-fluorophenyl)benzenesulfonamide in lab experiments include its limited solubility in water and its potential toxicity.

Future Directions

There are several future directions for the research on 3-fluoro-N-(4-fluorophenyl)benzenesulfonamide. One potential direction is the development of more potent and selective inhibitors of CAIX and hCAII based on the structure of 3-fluoro-N-(4-fluorophenyl)benzenesulfonamide. Another potential direction is the investigation of the potential use of 3-fluoro-N-(4-fluorophenyl)benzenesulfonamide as a fluorescent probe for the detection of metal ions in biological systems. Additionally, the toxicity and pharmacokinetics of 3-fluoro-N-(4-fluorophenyl)benzenesulfonamide need to be further investigated to evaluate its potential use as a therapeutic agent.

Synthesis Methods

The synthesis of 3-fluoro-N-(4-fluorophenyl)benzenesulfonamide involves the reaction of 4-fluoroaniline with 3-fluorobenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure 3-fluoro-N-(4-fluorophenyl)benzenesulfonamide. The yield of 3-fluoro-N-(4-fluorophenyl)benzenesulfonamide is typically around 60-70%, making it a relatively efficient synthesis method.

Scientific Research Applications

3-fluoro-N-(4-fluorophenyl)benzenesulfonamide has been extensively studied for its potential applications in drug discovery. It has been reported to exhibit potent inhibitory activity against carbonic anhydrase IX (CAIX), which is a target for the development of anticancer agents. In addition, 3-fluoro-N-(4-fluorophenyl)benzenesulfonamide has also been shown to inhibit the activity of human carbonic anhydrase II (hCAII), which is involved in the regulation of acid-base balance in the body. Furthermore, 3-fluoro-N-(4-fluorophenyl)benzenesulfonamide has been investigated for its potential use as a fluorescent probe for the detection of metal ions such as copper and zinc.